![molecular formula C13H9F2NO4S B8662177 3-{[(2,6-Difluorophenyl)amino]sulfonyl}benzoic acid](/img/structure/B8662177.png)
3-{[(2,6-Difluorophenyl)amino]sulfonyl}benzoic acid
Cat. No. B8662177
M. Wt: 313.28 g/mol
InChI Key: HLZIHOVVPCDXBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08741899B2
Procedure details
To the product of Step A was added ethanol (8 mL) followed by a solution of 50% NaOH (0.96 g, 12.1 mmol) in water (8 mL). The reaction was stirred at ambient temperature for 1.5 hours. To the mixture was added dropwise 1 N HCl (28 mL), and the mixture was stirred at ambient temperature overnight. The solids were collected by filtration, washed with water (2×5 mL), and dried in a vacuum oven at 50° C. overnights to give 3-{[(2,6-difluorophenyl)amino]sulfonyl}benzoic acid: 1H NMR (400 MHz, DMSO-d6) δ ppm 7.11 (t, J=8.1 Hz, 2H), 7.33-7.41 (m, 1H), 7.71 (t, J=7.7 Hz, 1H), 7.92 (dt, J=8.4, 1.1 Hz, 1H), 8.19 (dt, J=7.8, 1.1 Hz, 1H), 8.27 (t, J=1.51 Hz, 1H), 10.20 (s, 1H), 13.48 (s, 1H); MS (ESI) m/z 312 (M−H)−.
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([F:8])[C:3]=1[NH:9][S:10]([C:13]1[CH:14]=[C:15]([CH:21]=[CH:22][CH:23]=1)[C:16]([O:18]CC)=[O:17])(=[O:12])=[O:11].C(O)C.[OH-].[Na+].Cl>O>[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([F:8])[C:3]=1[NH:9][S:10]([C:13]1[CH:14]=[C:15]([CH:21]=[CH:22][CH:23]=1)[C:16]([OH:18])=[O:17])(=[O:12])=[O:11] |f:2.3|
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Inputs
Step One
|
Name
|
product
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(C(=CC=C1)F)NS(=O)(=O)C=1C=C(C(=O)OCC)C=CC1
|
|
Name
|
|
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Quantity
|
8 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O
|
Step Two
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Name
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|
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Quantity
|
0.96 g
|
|
Type
|
reactant
|
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Smiles
|
[OH-].[Na+]
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Step Three
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Name
|
|
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Quantity
|
28 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Four
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Name
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|
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Quantity
|
8 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
|
AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The reaction was stirred at ambient temperature for 1.5 hours
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the mixture was stirred at ambient temperature overnight
|
|
Duration
|
8 (± 8) h
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The solids were collected by filtration
|
WASH
|
Type
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WASH
|
|
Details
|
washed with water (2×5 mL)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried in a vacuum oven at 50° C. overnights
|
Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
FC1=C(C(=CC=C1)F)NS(=O)(=O)C=1C=C(C(=O)O)C=CC1
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
